![molecular formula C16H23N3O4S B216400 Ethyl 4-[(3,5-dimethoxyphenyl)carbamothioyl]piperazine-1-carboxylate](/img/structure/B216400.png)
Ethyl 4-[(3,5-dimethoxyphenyl)carbamothioyl]piperazine-1-carboxylate
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Overview
Description
Ethyl 4-[(3,5-dimethoxyphenyl)carbamothioyl]piperazine-1-carboxylate, also known as EDDP, is a chemical compound that has been widely studied for its potential scientific research applications. EDDP is a derivative of methadone, a synthetic opioid used for pain management and addiction treatment. However, EDDP itself is not used for medical purposes due to its lack of therapeutic effects.
Scientific Research Applications
Ethyl 4-[(3,5-dimethoxyphenyl)carbamothioyl]piperazine-1-carboxylate has been studied for its potential as a biomarker for methadone use. Methadone is a commonly used medication for opioid addiction treatment, and this compound is a metabolite of methadone that can be detected in urine and blood samples. This compound can be used to confirm methadone use and monitor treatment compliance.
This compound has also been studied for its potential as a research tool for studying opioid receptors. Opioid receptors are proteins in the brain and spinal cord that are targeted by opioids such as methadone. This compound has been shown to bind to opioid receptors and can be used to study receptor structure and function.
Mechanism of Action
Ethyl 4-[(3,5-dimethoxyphenyl)carbamothioyl]piperazine-1-carboxylate is believed to exert its effects through binding to opioid receptors, specifically the mu-opioid receptor. This compound has been shown to have a high affinity for the mu-opioid receptor, similar to that of methadone. However, unlike methadone, this compound does not activate the receptor and does not produce any analgesic or euphoric effects.
Biochemical and Physiological Effects:
This compound has been shown to have no significant effects on pain perception, mood, or behavior in animal studies. This compound does not produce any of the typical opioid effects such as analgesia, sedation, or respiratory depression. This compound has been shown to be well-tolerated in animal studies with no significant adverse effects.
Advantages and Limitations for Lab Experiments
Ethyl 4-[(3,5-dimethoxyphenyl)carbamothioyl]piperazine-1-carboxylate has several advantages for lab experiments. It is a stable and easily synthesized compound that can be used as a research tool for studying opioid receptors. This compound is also a useful biomarker for methadone use and can be used to monitor treatment compliance.
However, this compound has several limitations for lab experiments. It does not produce any of the typical opioid effects, which limits its usefulness as a research tool for studying opioid pharmacology. This compound also has a low potency for binding to opioid receptors, which may limit its usefulness for certain experiments.
Future Directions
There are several future directions for Ethyl 4-[(3,5-dimethoxyphenyl)carbamothioyl]piperazine-1-carboxylate research. One area of interest is the development of more potent this compound analogs that can be used as research tools for studying opioid receptors. Another area of interest is the use of this compound as a biomarker for other opioids, such as fentanyl and buprenorphine. Additionally, this compound may have potential as a therapeutic agent for other conditions, such as depression or anxiety, due to its lack of typical opioid effects.
Synthesis Methods
Ethyl 4-[(3,5-dimethoxyphenyl)carbamothioyl]piperazine-1-carboxylate can be synthesized through the reaction of 3,5-dimethoxybenzoyl chloride with piperazine-1-carbodithioic acid ethyl ester in the presence of a base such as triethylamine. The resulting product is this compound, which can be purified through recrystallization or column chromatography.
properties
Molecular Formula |
C16H23N3O4S |
---|---|
Molecular Weight |
353.4 g/mol |
IUPAC Name |
ethyl 4-[(3,5-dimethoxyphenyl)carbamothioyl]piperazine-1-carboxylate |
InChI |
InChI=1S/C16H23N3O4S/c1-4-23-16(20)19-7-5-18(6-8-19)15(24)17-12-9-13(21-2)11-14(10-12)22-3/h9-11H,4-8H2,1-3H3,(H,17,24) |
InChI Key |
CQCZSNMYUZQVDM-UHFFFAOYSA-N |
SMILES |
CCOC(=O)N1CCN(CC1)C(=S)NC2=CC(=CC(=C2)OC)OC |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C(=S)NC2=CC(=CC(=C2)OC)OC |
Origin of Product |
United States |
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